Maduramicin

• Description: Maduramicin is an antiprotozoal agent used in veterinary medicine as prophylaxis against coccidiosis. It is a naturally occurring compound which was first isolated from the actinomycete, Actinomadura rubra.
• CAS No.: 84878-61-5
• Product Name: Maduramicin
• Molecular Formula: C47H83NO17
• Molecular Weight: 934.2 g/mol
• IUPAC Name: azane;2-[(2R,3S,4S,5R,6S)-6-[(1S)-1-[(2S,5R,7S,8R,9S)-2-[(5S)-5-[(2R,3S,5R)-3-[(2R,4S,5S,6S)-4,5-dimethoxy-6-methyloxan-2-yl]oxy-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]oxolan-2-yl]-5-methyloxolan-2-yl]-7-hydroxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-2-hydroxy-4,5-dimethoxy-3-methyloxan-2-yl]acetic acid
• Standard InChI: InChI=1S/C47H80O17.H3N/c1-23-18-24(2)45(9,51)61-36(23)31-19-32(58-35-20-30(53-10)40(55-12)28(6)57-35)42(59-31)44(8)15-14-33(60-44)43(7)16-17-46(64-43)21-29(48)25(3)37(62-46)26(4)38-41(56-13)39(54-11)27(5)47(52,63-38)22-34(49)50;/h23-33,35-42,48,51-52H,14-22H2,1-13H3,(H,49,50);1H3/t23-,24+,25+,26-,27-,28-,29-,30-,31+,32-,33?,35+,36-,37-,38-,39-,40-,41-,42+,43-,44-,45-,46+,47+;/m0./s1
• Standard InChIKey: WQGJEAMPBSZCIF-IQSSNWLASA-N
• Isomeric SMILES: C[C@H]1C[C@H]([C@@](O[C@@H]1[C@H]2C[C@@H]([C@@H](O2)[C@@]3(CCC(O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@H](C)[C@H]6[C@@H]([C@H]([C@@H]([C@](O6)(CC(=O)O)O)C)OC)OC)C)O)C)C)O[C@@H]7C[C@@H]([C@H]([C@@H](O7)C)OC)OC)(C)O)C.N
• SMILES: CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)O)O)C)OC)OC)C)O)C)C)OC7CC(C(C(O7)C)OC)OC)(C)O)C.N
• Canonical SMILES: CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)O)O)C)OC)OC)C)O)C)C)OC7CC(C(C(O7)C)OC)OC)(C)O)C.N
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: maduramicin; maduramycin
• Reference: Sharma N, Bhalla A, Varma S, Jain S, Singh S: Toxicity of maduramicin. Emerg Med J. 2005 Dec;22(12):880-2. [PMID:16299200]; Gutierrez-Lugo MT, Lotina-Hennsen B, Farres A, Sanchez S, Mata R: Phytotoxic and photosynthetic activities of maduramicin and maduramicin methyl ester. Z Naturforsch C. 1999 May-Jun;54(5-6):325-32. [PMID:10431386]; Shlosberg A, Perl S, Harmelin A, Hanji V, Bellaiche M, Bogin E, Cohen R, Markusfeld-Nir O, Shpigel N, Eisenberg Z, Furman M, Brosh A, Holzer Z, Aharoni Y: Acute maduramicin toxicity in calves. Vet Rec. 1997 Jun 21;140(25):643-6. [PMID:9226847]; Sanford SE, McNaughton C: Ontario. Inonophore (maduramicin) toxicity in pigs. Can Vet J. 1991 Sep;32(9):567. [PMID:17423864]; Badiola JJ, Luco DF, Perez V, Vargas MA, Lujan L, Marin JF: Maduramicin and tiamulin compatibility in broiler chickens. Avian Pathol. 1994 Mar;23(1):3-17. [PMID:18671068]; Arrowood MJ, Xie LT, Hurd MR: In vitro assays of maduramicin activity against Cryptosporidium parvum. J Eukaryot Microbiol. 1994 Sep-Oct;41(5):23S. [PMID:7804225]; McGahren WJ, Morton GO, Siegel MM, Borders DB, James JC, Ellestad GA: Chemistry of maduramicin. II. Decarboxylation, abnormal ketalization and dehydration. J Antibiot (Tokyo). 1986 Nov;39(11):1541-50. [PMID:3793623]; Ellestad GA, Canfield N, Leese RA, Morton GO, James JC, Siegel MM, McGahren WJ: Chemistry of maduramicin. I. Salt formation and normal ketalization. J Antibiot (Tokyo). 1986 Mar;39(3):447-56. [PMID:3700246]; Tsou HR, Rajan S, Chang TT, Fiala RR, Stockton GW, Bullock MW: The utilization of molecular oxygen during the biosynthesis of maduramicin. J Antibiot (Tokyo). 1987 Jan;40(1):94-9. [PMID:3558121]; Kennedy DG, Blanchflower WJ, O'Dornan BC: Development of an ELISA for maduramicin and determination of the depletion kinetics of maduramicin residues in poultry. Food Addit Contam. 1997 Jan;14(1):27-33. [PMID:9059580]
• PubChem Compound: 123133886
• Last Modified: Aug 15 2023